N-[4-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]-1-benzofuran-2-carboxamide

• Molecular Formula: C23H16N2O4
• Molecular Weight: 384.4 g/mol
• IUPAC Name: N-[4-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C23H16N2O4/c1-27-17-10-11-20-18(13-17)25-23(29-20)14-6-8-16(9-7-14)24-22(26)21-12-15-4-2-3-5-19(15)28-21/h2-13H,1H3,(H,24,26)
• InChI Key: OKSNDWDMZPJYCY-UHFFFAOYSA-N
• SMILES: COC1=CC2=C(C=C1)OC(=N2)C3=CC=C(C=C3)NC(=O)C4=CC5=CC=CC=C5O4

Description

N-[4-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]-1-benzofuran-2-carboxamide, also known as NBQX, is a highly selective antagonist of AMPA (α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid) receptors. It is a synthetic compound that has been extensively studied for its potential therapeutic applications in various neurological disorders, including epilepsy, stroke, and neurodegenerative diseases.

Mechanism of Action

N-[4-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]-1-benzofuran-2-carboxamide acts as a competitive antagonist of AMPA receptors, which are involved in the fast synaptic transmission of glutamate in the central nervous system. By blocking the activity of these receptors, this compound reduces the excitotoxicity that can occur in certain neurological disorders, leading to neuroprotection and potential therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in animal models and in vitro studies. It has been shown to reduce glutamate-induced calcium influx and neuronal death, as well as to inhibit the release of inflammatory cytokines and oxidative stress. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]-1-benzofuran-2-carboxamide for lab experiments is its high selectivity for AMPA receptors, which allows for specific targeting of these receptors without affecting other neurotransmitter systems. However, this compound can also have off-target effects on other ion channels and receptors, which can complicate interpretation of results. Additionally, this compound has a relatively short half-life and can be rapidly cleared from the body, which can limit its usefulness in certain experimental paradigms.

Future Directions

There are several potential future directions for research on N-[4-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]-1-benzofuran-2-carboxamide and its therapeutic applications. One area of interest is the development of more selective and potent AMPA receptor antagonists, which could improve the efficacy and specificity of these compounds for various neurological disorders. Another area of interest is the investigation of the potential role of AMPA receptors in psychiatric disorders such as depression and anxiety, which could lead to new therapeutic approaches for these conditions. Finally, further studies are needed to better understand the long-term effects and safety of this compound and other AMPA receptor antagonists in humans, in order to fully evaluate their potential as therapeutic agents.

Synthesis Methods

The synthesis of N-[4-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]-1-benzofuran-2-carboxamide involves the condensation of 2-amino-5-methoxybenzoic acid with 2-nitrophenylacetonitrile, followed by reduction of the nitro group to an amino group and subsequent cyclization to form the benzoxazole ring. The resulting compound is then coupled with 4-bromobenzyl bromide to obtain this compound.

Scientific Research Applications

N-[4-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]-1-benzofuran-2-carboxamide has been widely used in scientific research to study the role of AMPA receptors in various neurological diseases. It has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury, as well as potential therapeutic effects in epilepsy and neurodegenerative diseases such as Alzheimer's and Parkinson's.